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Safe Handling and Disposal of
Ethylaminoethanol in the Laboratory
Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedures and safety information for the handling and

disposal of Ethylaminoethanol (CAS No. 110-73-6) in a laboratory setting. Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and to minimize environmental

impact.

Hazard Identification and Health Effects
Ethylaminoethanol is a hazardous chemical that presents several risks upon exposure.[1][2]

[3][4][5][6] It is classified as a combustible liquid.[4][7]

Primary hazards include:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[1][4][5][6]

Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5][6]

Respiratory Irritation: May cause respiratory irritation.[3]
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Potential Health Effects:

Eye Contact: Can cause serious eye damage, including burns and corneal damage.[1][2]

Skin Contact: Toxic if absorbed through the skin, causing burns.[1][2] The substance is

readily absorbed through the skin.[2]

Ingestion: Harmful if swallowed, causing burns to the gastrointestinal tract.[2][4]

Inhalation: May cause chemical burns to the respiratory tract and, at high concentrations,

may lead to central nervous system depression.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethylaminoethanol is provided in

the table below for easy reference.

Property Value

CAS Number 110-73-6

Molecular Formula C4H11NO

Molecular Weight 89.14 g/mol [1]

Appearance Clear, colorless liquid[2][8][9]

Odor Amine-like[7][8][9]

Boiling Point 169-170 °C[10]

Melting Point -90 °C[10]

Flash Point 78 °C (172.4 °F)[2]

Density 0.914 g/mL at 25 °C[10]

Solubility in Water Miscible[8][11]

Vapor Density 3 (vs air)[10]

Vapor Pressure <1 mm Hg (at 20 °C)[10]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize the risks

associated with Ethylaminoethanol.

Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn at all times when handling Ethylaminoethanol.

PPE Specification

Eye Protection
Chemical safety goggles and a face shield are

required.[6][12]

Hand Protection

Impervious gloves (e.g., nitrile rubber) must be

worn. Gloves should be inspected before use

and disposed of properly after handling.[1][13]

Skin and Body Protection
A lab coat or a complete suit protecting against

chemicals is necessary.[1][6]

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH/MSHA-

approved respirator should be used.[3][6]

Experimental Protocol: General Handling
Preparation: Before starting any work, ensure that a safety shower and eyewash station are

readily accessible.[3][4]

Ventilation: All handling of Ethylaminoethanol must be performed in a well-ventilated area,

preferably within a certified chemical fume hood, to avoid inhalation of vapors.[3][6]

Dispensing: When transferring the chemical, use appropriate tools to avoid splashes.

Grounding of equipment may be necessary to prevent static discharge.[7]

Avoiding Contact: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mists.[4]
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Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the lab.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as it

is a combustible liquid.[3][7]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[3][4]

Location: Keep in a cool, dry, and well-ventilated area designated for corrosive and toxic

materials.[3][4]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][12]

Temperature: Store below +30°C.[10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Ethylaminoethanol.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids.[2][3] Seek immediate

medical attention.[2][3][4]

Skin Contact

Immediately remove all contaminated clothing.

[3][4] Flush skin with plenty of soap and water

for at least 15 minutes.[2][4] Seek immediate

medical attention.[2][4]

Ingestion

Do NOT induce vomiting.[2][4] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.[2]

Seek immediate medical attention.[2][4]

Inhalation

Move the person to fresh air immediately.[2][4] If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[2][4] Seek

immediate medical attention.[2][4]

Spill Cleanup Protocol
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate personal protective equipment as outlined in section 3.1.

Containment: For small spills, contain the spill using a non-combustible absorbent material

such as sand, earth, or vermiculite.[4][7] Do not use combustible materials like paper towels.

[14]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and closed container for hazardous waste disposal.[7]

Decontamination: Clean the spill area with soap and water, collecting the rinse water for

disposal if the spill was of a highly toxic substance.[15]
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Large Spills: For large spills, evacuate the area and contact the institution's emergency

response team.[16]

Disposal Procedures
Ethylaminoethanol and any contaminated materials must be disposed of as hazardous waste.

Waste Disposal Protocol
Waste Collection: Collect all Ethylaminoethanol waste, including contaminated absorbent

materials and disposable PPE, in a designated, properly labeled, and sealed hazardous

waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

contents, including "Ethylaminoethanol".

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified professional waste disposal service.[1] Do not pour Ethylaminoethanol down

the drain or dispose of it with regular trash.[1]

Regulations: All disposal activities must comply with local, state, and federal regulations for

hazardous waste.[3]

Visual Protocols
Safe Handling Workflow
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Start: Prepare for Handling 1. Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

2. Ensure Proper Ventilation
(Chemical Fume Hood) 3. Dispense Chemical Carefully 4. Perform Experimental Work 5. Clean Work Area 6. Decontaminate & Remove PPE 7. Wash Hands Thoroughly End: Handling Complete

Spill Occurs

1. Evacuate Immediate Area

2. Assess Spill Size

Small Spill

< 1 Liter

Large Spill

> 1 Liter

3a. Don Full PPE

3b. Contact Emergency Response

4a. Contain with Absorbent

5a. Collect Waste

6a. Decontaminate Area

Spill Managed
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Generation of Waste
(Used chemical, contaminated items)

1. Collect in Designated
Hazardous Waste Container

2. Securely Seal and Label Container

3. Store in Secondary Containment
in a Safe, Designated Area

4. Schedule Pickup with
Licensed Waste Disposal Service

Waste Disposed Compliantly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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